79-10-7

Acrylic acid

In Stock

• CAS RN:
• 79-10-7

• Formula:
• C3H4O2
  CH2=CHCOOH
  C3H4O2

• InChI:
• InChI=1S/C3H4O2/c1-2-3(4)5/h2H,1H2,(H,4,5)

• InChIKey:
• NIXOWILDQLNWCW-UHFFFAOYSA-N

• Acrylic acid (AAc) is a colorless, unsaturated carboxylic acid. It is miscible in water and alcohol. It often finds application as an chemical intermediate.
  Acrylic acid, also known as 2-propenoic acid or acrylate, belongs to the class of organic compounds known as acrylic acids. These are organic compounds containing acrylic acid CH2=CHCO2H. Acrylic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Acrylic acid has been primarily detected in saliva. Within the cell, acrylic acid is primarily located in the cytoplasm. Acrylic acid participates in a number of enzymatic reactions. In particular, Acrylic acid can be biosynthesized from acrolein;  which is catalyzed by the enzymes retinal dehydrogenase 1 and aldehyde dehydrogenase, dimeric nadp-preferring. In addition, Acrylic acid can be biosynthesized from acrolein;  whic...

Promethium trichloride

• CAS RN:
• 13779-10-7

• Formula:
• PmCl3
  Cl3Pm-3

• InChI:
• InChI=1S/3ClH.Pm/h3*1H;/q;;;+3/p-3

• InChIKey:
• YLYVLNCEODSBDE-UHFFFAOYSA-K

• Promethium trichloride is a useful research compound. Its molecular formula is PmCl3 and its molecular weight is 251.27 g/mol. The purity is usually 95%.

2-(3-hydroxyphenyl)benzoic Acid

In Stock

• CAS RN:
• 92379-10-7

• Formula:
• C13H10O3

• InChI:
• InChI=1S/C13H10O3/c14-10-5-3-4-9(8-10)11-6-1-2-7-12(11)13(15)16/h1-8,14H,(H,15,16)

• InChIKey:
• JIKAGDRSOLWVAB-UHFFFAOYSA-N

• 2-(3-hydroxyphenyl)benzoic Acid is a useful research compound. Its molecular formula is C13H10O3 and its molecular weight is 214.22 g/mol. The purity is usually 95%.

Desacetyl glutaryl 7-aminocephalosporanic acid

• CAS RN:
• 55779-10-7

• Formula:
• C13H16N2O7S

• InChI:
• InChI=1S/C13H16N2O7S/c16-4-6-5-23-12-9(11(20)15(12)10(6)13(21)22)14-7(17)2-1-3-8(18)19/h9,12,16H,1-5H2,(H,14,17)(H,18,19)(H,21,22)/t9-,12-/m1/s1

• InChIKey:
• GRQXHIBWEUNUHL-BXKDBHETSA-N

• Desacetyl glutaryl 7-aminocephalosporanic acid, also known as Desacetyl glutaryl 7-aminocephalosporanic acid, is a useful research compound. Its molecular formula is C13H16N2O7S and its molecular weight is 344.34 g/mol. The purity is usually 95%.

3-(naphthalene-2-sulfonamido)butanoic acid

In Stock

• CAS RN:
• 880079-10-7

• Formula:
• C14H15NO4S

• 3-(naphthalene-2-sulfonamido)butanoic acid is a useful research compound. Its molecular formula is C14H15NO4S and its molecular weight is 293.3. The purity is usually 95%.

Ethyl 5,7-difluoro-1H-indole-2-carboxylate

In Stock

• CAS RN:
• 220679-10-7

• Formula:
• C11H9F2NO2

• InChI:
• InChI=1S/C11H9F2NO2/c1-2-16-11(15)9-4-6-3-7(12)5-8(13)10(6)14-9/h3-5,14H,2H2,1H3

• InChIKey:
• HDQWIGXSLOUUMR-UHFFFAOYSA-N

• Ethyl 5,7-difluoro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H9F2NO2 and its molecular weight is 225.19 g/mol. The purity is usually 95%.

Ethyl 4-{[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)acetyl]amino}benzoate

• CAS RN:
• 453579-10-7

• Formula:
• C20H18N2O5S

• InChI:
• InChI=1S/C20H18N2O5S/c1-2-27-19(25)13-8-10-14(11-9-13)21-17(23)12-16-18(24)22(20(26)28-16)15-6-4-3-5-7-15/h3-11,16H,2,12H2,1H3,(H,21,23)

• InChIKey:
• YQWYXJYITQVIMI-UHFFFAOYSA-N

• Ethyl 4-{[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)acetyl]amino}benzoate is a useful research compound. Its molecular formula is C20H18N2O5S and its molecular weight is 398.4g/mol. The purity is usually 95%.

2-(4-Acetyl-piperazin-1-yl)-3-chloroaniline

In Stock

• CAS RN:
• 893779-10-7

• Formula:
• C12H16ClN3O

• InChI:
• InChI=1S/C12H16ClN3O/c1-9(17)15-5-7-16(8-6-15)12-10(13)3-2-4-11(12)14/h2-4H,5-8,14H2,1H3

• InChIKey:
• AEDZKZARKRFPHG-UHFFFAOYSA-N

• 2-(4-Acetyl-piperazin-1-yl)-3-chloroaniline is a useful research compound. Its molecular formula is C12H16ClN3O and its molecular weight is 253.73 g/mol. The purity is usually 95%.

1-(2-Methyl-benzoyl)-piperazine

In Stock

• CAS RN:
• 775579-10-7

• Formula:
• C12H16N2O

• InChI:
• InChI=1S/C12H16N2O/c1-10-4-2-3-5-11(10)12(15)14-8-6-13-7-9-14/h2-5,13H,6-9H2,1H3

• InChIKey:
• UWLVXFDJDRTPDH-UHFFFAOYSA-N

• 1-(2-Methyl-benzoyl)-piperazine is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.

N'-(4-chloro-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide

In Stock

• CAS RN:
• 851979-10-7

• Formula:
• C15H12ClN3O2S

• InChI:
• InChI=1S/C15H12ClN3O2S/c1-21-10-7-5-9(6-8-10)14(20)18-19-15-17-13-11(16)3-2-4-12(13)22-15/h2-8H,1H3,(H,17,19)(H,18,20)

• InChIKey:
• KFPMAWPRGYDKRS-UHFFFAOYSA-N

• N'-(4-chloro-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide is a useful research compound. Its molecular formula is C15H12ClN3O2S and its molecular weight is 333.79. The purity is usually 95%.

6-Methyl-5-nitronicotinonitrile

In Stock

• CAS RN:
• 856579-10-7

• Formula:
• C7H5N3O2

• InChI:
• InChI=1S/C7H5N3O2/c1-5-7(10(11)12)2-6(3-8)4-9-5/h2,4H,1H3

• InChIKey:
• GEGFQEQCEIJHPI-UHFFFAOYSA-N

• 6-Methyl-5-nitronicotinonitrile is a useful research compound. Its molecular formula is C7H5N3O2 and its molecular weight is 163.136. The purity is usually 95%.

6-chloro-8'-[(dimethylamino)methyl]-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione

In Stock

• CAS RN:
• 869079-10-7

• Formula:
• C21H16ClNO5

• InChI:
• InChI=1S/C21H16ClNO5/c1-23(2)10-16-17(24)5-4-13-14(9-19(25)28-20(13)16)15-8-11-7-12(22)3-6-18(11)27-21(15)26/h3-9,24H,10H2,1-2H3

• InChIKey:
• FFZOZZSZGFOVGS-UHFFFAOYSA-N

• 6-chloro-8'-[(dimethylamino)methyl]-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione is a useful research compound. Its molecular formula is C21H16ClNO5 and its molecular weight is 397.81. The purity is usually 95%.

1-Chloro-6,7-dimethoxy-3,4-dihydro-naphthalene-2-carbaldehyde

Usually In Stock

• CAS RN:
• 885279-10-7

• Formula:
• C13H13ClO3

• InChI:
• InChI=1S/C13H13ClO3/c1-16-11-5-8-3-4-9(7-15)13(14)10(8)6-12(11)17-2/h5-7H,3-4H2,1-2H3

• InChIKey:
• JUWXIWJQAJWJGO-UHFFFAOYSA-N

• 1-Chloro-6,7-dimethoxy-3,4-dihydro-naphthalene-2-carbaldehyde is a useful research compound. Its molecular formula is C13H13ClO3 and its molecular weight is 252.69 g/mol. The purity is usually 95%.

[(3-Ethoxy-4-methoxyphenyl)methyl][(oxolan-2-yl)methyl]amine

• CAS RN:
• 893579-10-7

• Formula:
• C15H23NO3

• InChI:
• InChI=1S/C15H23NO3/c1-3-18-15-9-12(6-7-14(15)17-2)10-16-11-13-5-4-8-19-13/h6-7,9,13,16H,3-5,8,10-11H2,1-2H3

• InChIKey:
• LIKRFZACQMBULF-UHFFFAOYSA-N

• [(3-Ethoxy-4-methoxyphenyl)methyl][(oxolan-2-yl)methyl]amine is a useful research compound. Its molecular formula is C15H23NO3 and its molecular weight is 265.35g/mol. The purity is usually 95%.

2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898779-10-7

• Formula:
• C16H16O5S

• InChI:
• InChI=1S/C16H16O5S/c1-18-11-4-3-10(9-12(11)19-2)15(17)13-5-6-14(22-13)16-20-7-8-21-16/h3-6,9,16H,7-8H2,1-2H3

• InChIKey:
• BGPQLHPPKNFWCG-UHFFFAOYSA-N

• 2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C16H16O5S and its molecular weight is 320.4 g/mol. The purity is usually 95%.

Methyl 7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate

• CAS RN:
• 131179-10-7

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c1-11-8(10)9-6-2-3-7(9)5-4-6/h2-3,6-7H,4-5H2,1H3

• InChIKey:
• MSKBXAFDTMWIOC-UHFFFAOYSA-N

• Methyl 7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate, also known as Methyl 7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate, is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.

3-(thiophen-3-yl)propane-1,2-diol

In Stock

• CAS RN:
• 1823379-10-7

• Formula:
• C7H10O2S

• 3-(thiophen-3-yl)propane-1,2-diol is a useful research compound. Its molecular formula is C7H10O2S and its molecular weight is 158.2. The purity is usually 95%.

3-((4-chlorophenyl)sulfonyl)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide

In Stock

• CAS RN:
• 1797279-10-7

• Formula:
• C19H21ClN2O3S

• InChI:
• InChI=1S/C19H21ClN2O3S/c1-13-3-6-16(11-14(13)2)21-19(23)22-10-9-18(12-22)26(24,25)17-7-4-15(20)5-8-17/h3-8,11,18H,9-10,12H2,1-2H3,(H,21,23)

• InChIKey:
• JSKLRJBTVDKWEU-UHFFFAOYSA-N

• 3-((4-chlorophenyl)sulfonyl)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C19H21ClN2O3S and its molecular weight is 392.9. The purity is usually 95%.

Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate

In Stock

• CAS RN:
• 1797879-10-7

• Formula:
• C12H17NO4

• InChI:
• InChI=1S/C12H17NO4/c1-15-10-6-4-5-9(7-10)11(16-2)8-13-12(14)17-3/h4-7,11H,8H2,1-3H3,(H,13,14)

• InChIKey:
• GSIVCLOQGZFROX-UHFFFAOYSA-N

• Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.271. The purity is usually 95%.

3,5-dimethyl-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-4-sulfonamide

In Stock

• CAS RN:
• 1904179-10-7

• Formula:
• C15H14N6O3S2

• InChI:
• InChI=1S/C15H14N6O3S2/c1-9-15(10(2)24-20-9)26(22,23)16-7-14-18-17-13-4-3-12(19-21(13)14)11-5-6-25-8-11/h3-6,8,16H,7H2,1-2H3

• InChIKey:
• RSPNQLVMGCYNHN-UHFFFAOYSA-N

• 3,5-dimethyl-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H14N6O3S2 and its molecular weight is 390.44. The purity is usually 95%.

N-(4-methylenecyclohexyl)-3-(4-(methylsulfonyl)phenyl)propanamide

In Stock

• CAS RN:
• 2175979-10-7

• Formula:
• C17H23NO3S

• InChI:
• InChI=1S/C17H23NO3S/c1-13-3-8-15(9-4-13)18-17(19)12-7-14-5-10-16(11-6-14)22(2,20)21/h5-6,10-11,15H,1,3-4,7-9,12H2,2H3,(H,18,19)

• InChIKey:
• VXMSLGXOSMOJQR-UHFFFAOYSA-N

• N-(4-methylenecyclohexyl)-3-(4-(methylsulfonyl)phenyl)propanamide is a useful research compound. Its molecular formula is C17H23NO3S and its molecular weight is 321.44. The purity is usually 95%.

(7-Chloro-3-phenyl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone

Usually In Stock

• CAS RN:
• 2361879-10-7

• Formula:
• C18H16ClNO2

• InChI:
• InChI=1S/C18H16ClNO2/c19-15-7-6-13-9-16(12-4-2-1-3-5-12)20(10-14(13)8-15)18(21)17-11-22-17/h1-8,16-17H,9-11H2

• InChIKey:
• BENDPMCIMCFUKQ-UHFFFAOYSA-N

• (7-Chloro-3-phenyl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone is a useful research compound. Its molecular formula is C18H16ClNO2 and its molecular weight is 313.78. The purity is usually 95%.